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Compound of Interest

Compound Name: 2-Bromo-4-nitroanisole

Cat. No.: B040242

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety data and handling information for 2-
Bromo-4-nitroanisole (CAS No. 5197-28-4). The following sections detail its hazardous
properties, exposure control measures, and the experimental methodologies used to determine
these characteristics, offering a vital resource for professionals in research and drug
development.

Section 1: Chemical and Physical Properties

A summary of the key physicochemical properties of 2-Bromo-4-nitroanisole is presented in
Table 1. This data is essential for understanding the substance's behavior under various
laboratory conditions.
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Property Value Source
Molecular Formula C7HeBrNO3 [1]
Molecular Weight 232.03 g/mol [1]
Appearance Yellow to brown solid [2]
Melting Point 104-106 °C [3]
Flash Point Not applicable

Moderately soluble in organic
Solubilt solvents (e.g., ethanol,
olubility _
dichloromethane), less soluble

in water.

Section 2: Hazard Identification and Classification

2-Bromo-4-nitroanisole is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). A summary of its GHS
classification is provided in Table 2.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

- H311: Toxic in contact with
Acute Toxicity, Dermal 3

skin
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
— Single Exposure irritation

Source: Aggregated GHS information from multiple notifications.[1]
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The hazard classification process involves a systematic evaluation of available data against the
GHS criteria. The logical workflow for this process is illustrated in the diagram below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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